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Compound of Interest

Compound Name: Methyl piperazine-1-carboxylate

Cat. No.: B041395

An In-depth Technical Guide to Methyl
piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analysis of Methyl piperazine-1-carboxylate. It is intended to be a
valuable resource for professionals in the fields of chemical research and drug development.

Core Physical and Chemical Properties

Methyl piperazine-1-carboxylate is a versatile chemical intermediate, primarily utilized in the
synthesis of a wide range of pharmaceutical compounds.[1] Its bifunctional nature, possessing
both a secondary amine and a methyl carbamate, allows for diverse chemical modifications.

Structural and Identifying Information
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Property Value Source
methyl piperazine-1-
IUPAC Name PubChem
carboxylate
1-
(Methoxycarbonyl)piperazine,
Synonyms Methyl 1- Pharmaffiliates[2]
piperazinecarboxylate, N-
Methoxycarbonylpiperazine
CAS Number 50606-31-0 ChemScene|3]
Molecular Formula CeH12N202 ChemScene|3]
Molecular Weight 144.17 g/mol PubCheml[4]
SMILES COC(=0O)N1CCNCcC1 CymitQuimica[1]
ZPJZSEHCMJYUPI- FINETECH INDUSTRY
INChl Key
UHFFFAOYSA-N LIMITEDI[5]
Physicochemical Data
Property Value Source
Colorless to pale yellow liquid o
Appearance ) CymitQuimica[1]
or solid
Density 1.099 g/cm3 Alfa Chemistry[6]
Topological Polar Surface Area  41.57 A2 ChemScene|3]
logP -0.342 ChemScene|3]
Hydrogen Bond Donors 1 ChemScene|3]
Hydrogen Bond Acceptors 3 ChemScene|3]
Rotatable Bonds 0 ChemScene|3]
ChemScene|3],

Storage Temperature

2-8°C, protect from light

Pharmaffiliates[2]
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Synthesis and Experimental Protocols

The synthesis of Methyl piperazine-1-carboxylate can be achieved through several routes. A
common and straightforward method involves the selective N-acylation of piperazine.

General Synthesis Protocol: N-acylation of Piperazine

This protocol describes a general method for the synthesis of Methyl piperazine-1-
carboxylate from piperazine and methyl chloroformate.

Reaction Scheme:
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General synthesis of Methyl piperazine-1-carboxylate.

Materials:

e Piperazine

Methyl chloroformate

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or another suitable base

Saturated aqueous sodium bicarbonate solution
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e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and equipment (round-bottom flask, dropping funnel,
magnetic stirrer, etc.)

Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve piperazine (1.0 equivalent) in anhydrous dichloromethane. Cool the solution to 0°C
using an ice bath.

o Addition of Base: Add triethylamine (1.1 equivalents) to the stirred solution.

o Acylation: Slowly add a solution of methyl chloroformate (1.0 equivalent) in anhydrous
dichloromethane to the reaction mixture via a dropping funnel. Maintain the temperature at
0°C during the addition.

» Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for several hours (the reaction progress can be monitored by Thin
Layer Chromatography).

o Work-up:
o Quench the reaction by adding water.
o Separate the organic layer.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution
and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter and concentrate the organic layer under reduced pressure to obtain the crude
product.
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Purification: The crude Methyl piperazine-1-carboxylate can be purified by vacuum
distillation or column chromatography on silica gel.

Analytical Methods

The purity and identity of Methyl piperazine-1-carboxylate can be determined using standard

analytical techniques.

Chromatographic Methods

Gas Chromatography (GC): A GC method can be developed for the quantitative analysis of
Methyl piperazine-1-carboxylate and related impurities. A typical method would utilize a
capillary column (e.g., DB-17) with a flame ionization detector (FID). The oven temperature
program would be optimized to achieve good separation of the components.[7][8]

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a suitable
method for the analysis of Methyl piperazine-1-carboxylate, especially after derivatization
to introduce a chromophore for enhanced sensitivity.[9] A reversed-phase C18 column with a
mobile phase consisting of a mixture of acetonitrile and water or a suitable buffer is
commonly employed.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are
essential for the structural elucidation and confirmation of Methyl piperazine-1-carboxylate.
The spectra will show characteristic peaks corresponding to the methyl ester, and the
methylene protons of the piperazine ring.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound. Electron ionization (EI) or electrospray ionization (ESI) are common
techniques.

Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the
C=0 stretching of the carbamate group and N-H stretching of the secondary amine.
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A typical analytical workflow for Methyl piperazine-1-carboxylate.

Role in Drug Development

Methyl piperazine-1-carboxylate is not typically used as an active pharmaceutical ingredient
(API) itself. Instead, it serves as a crucial building block in the synthesis of more complex drug
molecules. The piperazine moiety is a common scaffold in medicinal chemistry, known to impart
favorable pharmacokinetic properties.

The secondary amine of Methyl piperazine-1-carboxylate provides a reactive site for the
introduction of various substituents, allowing for the exploration of structure-activity
relationships (SAR) in drug discovery programs. Piperazine derivatives have shown a wide
range of biological activities, including anti-infective, anti-carcinogenic, and anxiolytic
properties.[10]
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Methyl piperazine-1-carboxylate as a key intermediate in API synthesis.

Safety and Handling

Methyl piperazine-1-carboxylate should be handled with appropriate safety precautions in a
well-ventilated laboratory. It is advisable to wear personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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